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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term storage and handling of Tavaborole stock
solutions for experimental use.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing Tavaborole stock solutions?

Al: Tavaborole is freely soluble in ethanol, propylene glycol, and DMSO.[1] For research
purposes, Dimethyl Sulfoxide (DMSO) and ethanol are commonly used solvents. A stock

solution of 1 mg/ml has been prepared in methanol and subsequently diluted with distilled
water for experimental use.

Q2: What is the recommended storage temperature for powdered Tavaborole?

A2: Solid, powdered Tavaborole should be stored at -20°C with a desiccant to ensure its
stability.

Q3: How should | store my Tavaborole stock solution for long-term use?

A3: While specific long-term stability data for research stock solutions is limited, based on
general laboratory best practices, it is recommended to store Tavaborole stock solutions at
-20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. The commercially
available 5% topical solution, which contains ethanol and propylene glycol, has a shelf-life of
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24 months when stored at room temperature (20-25°C) in its original sealed container.[2][3]
Once opened, the topical solution should be discarded after 3 months.[4][5]

Q4: Can | store my Tavaborole stock solution at room temperature?

A4: The commercial topical formulation of Tavaborole is stored at room temperature (20-
25°C).[2][3][4] However, for long-term storage of concentrated stock solutions for research,
colder temperatures (-20°C or -80°C) are generally recommended to ensure stability and
prevent solvent evaporation and potential degradation.

Q5: What are the potential degradation pathways for Tavaborole?

A5: Studies have shown that Tavaborole is susceptible to degradation under oxidative stress.
[6] It is important to protect stock solutions from excessive light and air exposure. No significant
degradation has been reported under other stress conditions in the available literature.

Q6: Is Tavaborole flammable?

A6: Yes, the commercially available Tavaborole topical solution contains alcohol and is
flammable.[4] Appropriate safety precautions should be taken when handling solutions
prepared with flammable solvents like ethanol.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Precipitation in stock solution

upon thawing

- Solution concentration is too
high.- Solvent evaporation.-

Temperature fluctuations.

- Gently warm the solution to
37°C and vortex to redissolve.-
If precipitation persists,
centrifuge the vial and use the
supernatant, re-evaluating the
concentration if necessary.-
Prepare fresh, lower
concentration aliquots.- Ensure
vials are tightly sealed to

prevent solvent evaporation.

Loss of compound activity in

experiments

- Degradation of Tavaborole
due to improper storage.-

Multiple freeze-thaw cycles.

- Prepare a fresh stock solution
from powdered Tavaborole.-
Aliguot stock solutions into
single-use vials to avoid
repeated freeze-thaw cycles.-
Ensure proper storage at
-20°C or -80°C, protected from
light.

Inconsistent experimental

results

- Inaccurate concentration of
the stock solution.- Non-

homogenous stock solution.

- Verify the initial weight of the
powdered compound and the
volume of the solvent used.-
Ensure the stock solution is
completely dissolved and
homogenous by vortexing
before each use.- Consider
performing a concentration
analysis (e.g., via UV-Vis
spectrophotometry) if accuracy

is critical.

Quantitative Data Summary
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Parameter Value Source
Solubility in Water Slightly soluble [1]
Solubility in Ethanol Freely soluble [1]
Solubility in Propylene Glycol Freely soluble [1]
Solubility in DMSO Soluble

Storage of Powdered ) )
-20°C with desiccant
Tavaborole

Storage of Commercial 5%

) ) 20-25°C (68-77°F) [2][3]1[4]
Topical Solution (unopened)
Shelf-life of Commercial 5%
) ) 24 months [2][3]
Topical Solution (unopened)
In-use Stability of Commercial )
Discard after 3 months [415]

5% Topical Solution (opened)

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Tavaborole Stock Solution

» Weighing: Accurately weigh 10 mg of Tavaborole powder using a calibrated analytical
balance.

 Dissolving: Transfer the powder to a 10 mL volumetric flask. Add a small amount of the
chosen solvent (e.g., DMSO or ethanol) to dissolve the powder completely.

« Dilution: Once dissolved, bring the volume up to the 10 mL mark with the same solvent.
» Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use, light-protected
vials. Store the aliquots at -20°C or -80°C for long-term storage.

Visualizations
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Caption: Experimental workflow for preparing and storing Tavaborole stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tavaborole-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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